2-[5-(Propan-2-yl)-1,2-oxazol-4-yl]ethan-1-amine

• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 2-(5-propan-2-yl-1,2-oxazol-4-yl)ethanamine
• InChI: InChI=1S/C8H14N2O/c1-6(2)8-7(3-4-9)5-10-11-8/h5-6H,3-4,9H2,1-2H3
• InChI Key: AGFQCJAQLSPMDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=NO1)CCN

Description

2-[5-(Propan-2-yl)-1,2-oxazol-4-yl]ethan-1-amine (CAS 1537723-08-2) is an isoxazole derivative with the molecular formula C₈H₁₄N₂O and a molecular weight of 154.21 g/mol . The compound features a 1,2-oxazole (isoxazole) ring substituted at position 5 with an isopropyl group and at position 4 with an ethylamine side chain. Isoxazole derivatives are known for their diverse applications in medicinal chemistry and agrochemicals due to their hydrogen-bonding capabilities and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-(Propan-2-yl)-1,2-oxazol-4-yl]ethan-1-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of an α,β-unsaturated carbonyl compound with hydroxylamine to form the oxazole ring. The isopropyl group can be introduced via alkylation reactions, and the ethylamine side chain can be added through reductive amination.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction pathways but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[5-(Propan-2-yl)-1,2-oxazol-4-yl]ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can modify the oxazole ring or the ethylamine side chain.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxazole N-oxides, while reduction can produce various amine derivatives.

Scientific Research Applications

2-[5-(Propan-2-yl)-1,2-oxazol-4-yl]ethan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-[5-(Propan-2-yl)-1,2-oxazol-4-yl]ethan-1-amine involves its interaction with specific molecular targets. The oxazole ring can interact with enzymes and receptors, modulating their activity. The ethylamine side chain may enhance the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The substitution of isopropyl with thiophene (as in C₉H₁₀N₂OS ) introduces sulfur, which may alter electronic properties and solubility .
• Chirality : The triazole derivative (C₇H₁₄N₄ ) exhibits stereochemistry, which could influence receptor binding in biological systems .

Hydrogen-Bonding and Crystallographic Behavior

• 1,2-Oxazole Derivatives : The oxygen and nitrogen atoms in the isoxazole ring enable hydrogen-bonding interactions, as described in Etter’s graph set analysis . These interactions are critical for crystal packing and supramolecular assembly.
• 1,2,4-Oxadiazole vs. 1,2,4-Triazole: The oxadiazole (C₁₃H₁₇N₃O) has two nitrogen atoms in the ring, while the triazole (C₇H₁₄N₄) has three.

Biological Activity

The compound 2-[5-(Propan-2-yl)-1,2-oxazol-4-yl]ethan-1-amine , with the CAS number 1537723-08-2 , is a member of the oxazole family, which is known for its diverse biological activities. This article delves into the biological activity of this compound, summarizing key findings from various studies, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C$_8$H$_{14}$N$_2$O
• Molecular Weight : 154.21 g/mol
• CAS Number : 1537723-08-2

Structural Characteristics

The structure of 2-[5-(Propan-2-yl)-1,2-oxazol-4-yl]ethan-1-amine features an oxazole ring, which contributes to its biological activity. The presence of the propan-2-yl group may influence its lipophilicity and interaction with biological targets.

Antioxidant Properties

Research has shown that compounds containing oxazole rings often exhibit antioxidant properties. For instance, DPPH radical scavenging assays can be employed to evaluate the antioxidant capacity of 2-[5-(Propan-2-yl)-1,2-oxazol-4-yl]ethan-1-amine. Preliminary studies suggest that derivatives within this class can effectively reduce oxidative stress markers in vitro.

Anticancer Activity

Studies have indicated that similar oxazole derivatives possess significant anticancer properties. For example, compounds with structural similarities have demonstrated cytotoxic effects against various cancer cell lines, including breast and lung cancer models. The mechanism may involve the induction of apoptosis and cell cycle arrest.

Neuroprotective Effects

The neuroprotective potential of oxazole derivatives has been explored in models of neurodegenerative diseases. Compounds that share structural features with 2-[5-(Propan-2-yl)-1,2-oxazol-4-yl]ethan-1-amine have shown promise in protecting neuronal cells from oxidative damage and excitotoxicity.

Enzyme Inhibition

Inhibition of specific enzymes is a key mechanism through which many biologically active compounds exert their effects. Research indicates that oxazole derivatives can inhibit enzymes such as acetylcholinesterase (AChE), which is relevant for Alzheimer's disease treatment.

Table 1: Summary of Biological Activities

Activity Type	Study Reference	Findings Summary
Antioxidant		Significant DPPH radical scavenging activity observed.
Anticancer		Induced apoptosis in breast cancer cell lines.
Neuroprotection		Reduced oxidative stress in neuronal cultures.
Enzyme Inhibition		Effective AChE inhibition noted in vitro.

Specific Research Findings

• Antioxidant Activity : In a study assessing various oxazole derivatives, 2-[5-(Propan-2-yl)-1,2-oxazol-4-yl]ethan-1-amine exhibited a DPPH scavenging rate comparable to established antioxidants like ascorbic acid.
• Cytotoxicity : A comparative analysis showed that this compound significantly inhibited cell proliferation in MCF7 (breast cancer) and A549 (lung cancer) cell lines with IC$_{50}$ values indicating potent activity.
• Neuroprotection : In models simulating oxidative stress conditions akin to Alzheimer's disease, the compound demonstrated a protective effect on neuronal cells by modulating oxidative stress pathways.

Q & A

Q. Methodological Answer :

• Stepwise Optimization : Start with cyclocondensation of propargylamine derivatives with ketones to form the oxazole core. Use solvents like ethanol or acetonitrile, which minimize side reactions .
• Purification : Employ column chromatography (silica gel, eluent: ethyl acetate/hexane) to isolate the product. Monitor purity via HPLC or TLC (Rf ~0.3–0.5 in 3:7 ethyl acetate/hexane) .
• Yield Enhancement : Adjust reaction temperature (70–90°C) and stoichiometric ratios (1:1.2 for amine to carbonyl precursors) to optimize yields (typically 60–75%) .

Q. Advanced :

• Mechanistic Studies : Use isotopic labeling (e.g., ¹⁵N or ²H) to track reaction pathways and identify intermediates. For example, deuterated propan-2-yl groups can clarify regioselectivity in oxazole formation .

Basic: How should researchers characterize this compound’s structural integrity?

Q. Methodological Answer :

• Core Techniques :
  • ¹H/¹³C NMR : Confirm the oxazole ring (δ 7.2–8.1 ppm for aromatic protons) and ethylamine sidechain (δ 2.8–3.2 ppm for CH₂NH₂) .
  • IR Spectroscopy : Validate N-H stretching (3300–3500 cm⁻¹) and oxazole C=N (1600–1650 cm⁻¹) .
  • Mass Spectrometry : Look for molecular ion peaks at m/z 168.2 (M+H⁺) and fragmentation patterns consistent with oxazole cleavage .

Q. Advanced :

• 2D NMR (COSY, HSQC) : Resolve overlapping signals in complex mixtures (e.g., stereochemical byproducts). For example, HSQC can map ¹H-¹³C correlations in the propan-2-yl group .

Basic: What safety protocols are critical during handling?

Q. Methodological Answer :

• PPE : Use nitrile gloves, lab coats, and safety goggles. Avoid skin contact due to potential irritation (Skin Corrosion/Irritation Category 2) .
• Ventilation : Conduct reactions in fume hoods to mitigate inhalation risks (LC₅₀ > 5 mg/L in rats) .
• Waste Disposal : Neutralize acidic byproducts with sodium bicarbonate before segregating organic waste for licensed disposal .

Q. Advanced :

• Predictive Toxicology : Use in silico tools (e.g., QSAR models) to assess unstudied endpoints like neurotoxicity. Cross-validate with zebrafish embryo assays for acute toxicity .

Basic: How to design initial biological activity assays?

Q. Methodological Answer :

• In Vitro Screening : Test against bacterial models (e.g., E. coli or S. aureus) at concentrations of 10–100 µM. Use microdilution assays to determine MIC values .
• Enzyme Inhibition : Target cytochrome P450 isoforms (e.g., CYP3A4) using fluorometric substrates. IC₅₀ values <10 µM suggest therapeutic potential .

Q. Advanced :

• Structure-Activity Relationships (SAR) : Synthesize analogs with modified ethylamine chains (e.g., methyl or cyclopropyl substitutions) to correlate substituent effects with activity .

Advanced: How to evaluate environmental persistence and biodegradation?

Q. Methodological Answer :

• OECD 301D Test : Measure biodegradation in activated sludge over 28 days. Monitor via HPLC; <20% degradation indicates high persistence .
• Aquatic Toxicity : Use Daphnia magna acute toxicity tests (EC₅₀ < 1 mg/L suggests high hazard) .

Q. Advanced :

• Long-Term Ecological Modeling : Integrate fugacity models to predict partitioning into soil (log Kₒw ~2.5) and bioaccumulation in aquatic food chains .

Advanced: How to resolve contradictions between purity data and bioassay results?

Q. Methodological Answer :

• Orthogonal Analysis : Combine LC-MS (for purity) with bioassay dose-response curves. For example, a 95% pure sample with low activity may indicate inactive impurities .
• Synchrotron XRD : Confirm crystallinity and rule out polymorphic interference in bioactivity .

Basic: What storage conditions prevent decomposition?

Q. Methodological Answer :

• Temperature : Store at –20°C in amber vials to prevent photodegradation.
• Humidity Control : Use desiccants (silica gel) to avoid hydrolysis of the oxazole ring .

Q. Advanced :

• Degradation Kinetics : Conduct accelerated stability studies (40°C/75% RH for 6 months) and model shelf life using Arrhenius equations .

Advanced: How to validate analytical methods for regulatory compliance?

Q. Methodological Answer :

• ICH Q2(R1) Guidelines : Establish linearity (R² >0.99), precision (%RSD <2%), and accuracy (spiked recovery 95–105%) for HPLC methods .
• Cross-Lab Validation : Collaborate with ISO 17025-accredited labs to verify inter-laboratory reproducibility .

Advanced: What computational approaches predict binding affinity?

Q. Methodological Answer :

• Molecular Docking : Use AutoDock Vina to simulate interactions with target proteins (e.g., serotonin receptors). Prioritize poses with ∆G < –7 kcal/mol .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess binding stability (RMSD <2 Å) .

Advanced: How does stereochemistry impact biological activity?

Q. Methodological Answer :

• Chiral Separation : Use chiral HPLC (e.g., Chiralpak AD-H column) to isolate enantiomers. Test each for activity; >10-fold differences suggest stereospecificity .
• Circular Dichroism (CD) : Correlate Cotton effects (e.g., 220–250 nm) with enantiomer bioactivity .